Cas no 1342133-31-6 (2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine)

• Product Name: 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine
• CAS No: 1342133-31-6
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 4590279
• Update Time: 2025-06-12

2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine

• Inchi： 1S/C14H16N2/c1-10-5-3-6-12(9-10)16-14-8-4-7-13(15)11(14)2/h3-9,16H,15H2,1-2H3
• InChI Key： MRITWRBXXYOYCC-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC(C)=C2)=CC=CC(N)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine

Recent Advances in the Study of 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine (CAS: 1342133-31-6) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine (CAS: 1342133-31-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural properties of 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine, which contribute to its ability to interact with various biological targets. Researchers have employed advanced computational modeling techniques to predict its binding affinity and selectivity, suggesting its potential as a lead compound for the development of novel therapeutics. Furthermore, in vitro and in vivo studies have demonstrated promising results in terms of its pharmacokinetic and pharmacodynamic profiles.

One of the key areas of interest is the compound's role in modulating specific signaling pathways implicated in disease progression. For instance, recent findings indicate that 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine exhibits inhibitory effects on certain enzymes involved in inflammatory responses, making it a candidate for anti-inflammatory drug development. Additionally, its potential applications in oncology are being explored, with preliminary data suggesting its ability to induce apoptosis in cancer cells.

The synthesis of 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine has also been optimized in recent studies, with researchers developing more efficient and scalable methods to produce high-purity batches. These advancements are critical for ensuring the compound's suitability for further preclinical and clinical testing. Analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry have been employed to characterize the compound and verify its purity and stability.

In conclusion, the latest research on 2-methyl-N1-(3-methylphenyl)benzene-1,3-diamine (CAS: 1342133-31-6) underscores its potential as a versatile and promising compound in the field of chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications. This briefing serves as a valuable resource for researchers and professionals seeking to stay updated on the latest developments related to this compound.